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Compound of Interest

Compound Name: Oleum

Cat. No.: B3057394

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
oleum as a catalyst in key organic synthesis reactions. Oleum, a solution of sulfur trioxide
(S03) in concentrated sulfuric acid (H2SOa), serves as a powerful sulfonating and nitrating
agent, finding critical applications in the synthesis of intermediates for pharmaceuticals, dyes,
and explosives.

Sulfonation Reactions

Oleum is a highly effective sulfonating agent due to the presence of free SOs, which acts as a
potent electrophile. It is widely used in the production of sulfonic acids, which are key
intermediates in the synthesis of detergents, dyes, and pharmaceuticals.

Synthesis of Benzenesulfonic Acid

The sulfonation of benzene with oleum is a classic example of electrophilic aromatic
substitution and is the first step in the production of phenol from benzene.[1][2][3]

Reaction Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b3057394?utm_src=pdf-body-img
https://www.benchchem.com/product/b3057394?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/TNT
https://patents.google.com/patent/US3799993A/en
https://patents.google.com/patent/US3799993A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7465666/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7465666/
https://www.benchchem.com/product/b3057394#oleum-as-a-catalyst-in-organic-synthesis
https://www.benchchem.com/product/b3057394#oleum-as-a-catalyst-in-organic-synthesis
https://www.benchchem.com/product/b3057394#oleum-as-a-catalyst-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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